
A Comparative Analysis of Metoclopramide-d3
from Various Suppliers for Research

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metoclopramide-d3

Cat. No.: B018745 Get Quote

This guide provides a comprehensive comparison of Metoclopramide-d3, a deuterated

internal standard for the quantification of Metoclopramide, from various chemical suppliers. The

information is intended for researchers, scientists, and professionals in drug development to

facilitate informed purchasing decisions based on publicly available data.

Product Specifications
Metoclopramide-d3 is a stable isotope-labeled version of Metoclopramide, primarily used as

an internal standard in mass spectrometry-based analytical methods. The key quality attributes

for such a product are its chemical purity and the degree of isotopic enrichment. Below is a

summary of specifications from several suppliers based on their online product listings.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichment

LGC

Standards

1216522-89-

2

C₁₄D₃H₁₉ClN

₃O₂
302.8149 >95% (HPLC)

Information

not publicly

available

Clearsynth
1216522-89-

2

C₁₄H₁₉D₃ClN

₃O₂
302.8

Not less than

90% (HPLC)

[1]

Information

not publicly

available

CymitQuimic

a

1216522-89-

2

C₁₄H₁₉D₃ClN

₃O₂
302.82

Information

not publicly

available

Information

not publicly

available

Simson

Pharma

1216522-89-

2

C₁₄H₁₉D₃ClN

₃O₂
302.81

Information

not publicly

available

Information

not publicly

available

Cayman

Chemical

1216522-89-

2

C₁₄H₁₉ClD₃N

₃O₂
302.8 ≥98%

≥99%

deuterated

forms (d₁-d₃)

[2]

Axios

Research

1216522-89-

2

C₁₄H₁₉ClN₃O

₂D₃
302.82

Information

not publicly

available

Information

not publicly

available

VIVAN Life

Sciences

1216522-89-

2

C₁₄H₁₉D₃ClN

₃O₂
302.81

Information

not publicly

available

Information

not publicly

available

Note: The data presented is based on information available on the suppliers' websites and may

not reflect the full details provided in a Certificate of Analysis (CofA), which should be

requested from the supplier for complete and batch-specific information.
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The following are generalized protocols for the analysis of Metoclopramide-d3 purity and

isotopic enrichment, based on established analytical methods for Metoclopramide and

isotopically labeled compounds.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is designed to separate and quantify Metoclopramide-d3 and any potential

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector and a C18 column is

used.

Mobile Phase Preparation: A mixture of acetonitrile and a buffer solution (e.g., phosphate

buffer) is commonly used. The exact ratio and pH should be optimized for the specific

column and instrument.[3]

Standard and Sample Preparation:

A stock solution of Metoclopramide-d3 is prepared by dissolving a precisely weighed

amount in a suitable solvent, such as methanol or water.[4]

Working standard solutions are prepared by serial dilution of the stock solution to create a

calibration curve.

Chromatographic Conditions:

Column: C18, e.g., 4.6 x 100 mm, 3.5 µm particle size.[3]

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and buffer.

Flow Rate: Typically 1.0 mL/min.[5]

Detection Wavelength: UV detection at approximately 273 nm.[5]

Injection Volume: 20 µL.[3]
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Analysis: The sample solution is injected into the HPLC system. The purity is determined by

comparing the peak area of the main component to the total peak area of all components in

the chromatogram.

Isotopic Enrichment Analysis by Mass Spectrometry
(MS)
This protocol outlines a general procedure for determining the percentage of deuterated

species in a sample of Metoclopramide-d3 using LC-MS or GC-MS.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF) coupled with a liquid or

gas chromatography system.

Sample Preparation: The sample is prepared in a suitable solvent and infused or injected

into the mass spectrometer.

Mass Spectrometric Analysis:

The instrument is set to acquire full-scan mass spectra in the region of the molecular ions

of Metoclopramide and its deuterated isotopologues.

The relative intensities of the ion signals corresponding to the unlabeled (d0) and

deuterated (d1, d2, d3, etc.) forms are measured.

Data Analysis: The isotopic enrichment is calculated by determining the relative abundance

of the d3-labeled Metoclopramide compared to all other isotopic variants.[6][7]

Visualizing Key Processes
To better understand the context of Metoclopramide-d3's application and analysis, the

following diagrams illustrate its mechanism of action and a typical experimental workflow.
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Caption: Mechanism of action of Metoclopramide.
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Analytical Workflow for Metoclopramide-d3
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Caption: Experimental workflow for quality assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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